molecular formula C13H11BrF3NO B8600275 N-(4(5-bromopent-1-yn-1-yl)phenyl)-2,2,2-trifluoroacetamide

N-(4(5-bromopent-1-yn-1-yl)phenyl)-2,2,2-trifluoroacetamide

Cat. No. B8600275
M. Wt: 334.13 g/mol
InChI Key: NRDLTYKFUUSWKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4(5-bromopent-1-yn-1-yl)phenyl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C13H11BrF3NO and its molecular weight is 334.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4(5-bromopent-1-yn-1-yl)phenyl)-2,2,2-trifluoroacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4(5-bromopent-1-yn-1-yl)phenyl)-2,2,2-trifluoroacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H11BrF3NO

Molecular Weight

334.13 g/mol

IUPAC Name

N-[4-(5-bromopent-1-ynyl)phenyl]-2,2,2-trifluoroacetamide

InChI

InChI=1S/C13H11BrF3NO/c14-9-3-1-2-4-10-5-7-11(8-6-10)18-12(19)13(15,16)17/h5-8H,1,3,9H2,(H,18,19)

InChI Key

NRDLTYKFUUSWKZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C#CCCCBr)NC(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of Intermediate 25 (approximately 10 mmol) in 3-pentanone (200 mL) was treated with lithium bromide (10 eq, 100 mmol). The mixture was heated to reflux for 16 hours, followed by concentration to dryness under reduced pressure. The residue was taken up in ethyl acetate and washed with water. The concentrated organic phase was taken up again in 3-pentanone (200 mL) and heated to reflux for four hours in the presence of lithium bromide (10 eq, 100 mmol). The mixture was concentrated to dryness under reduced pressure. The residue was partitioned between ethyl acetate and water. The organic phase was washed with saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, filtered, and concentrated to dryness under reduced pressure. The crude product was purified via automated flash silica gel chromatography, using a 40 g SiliSep flash column (hexanes/ethyl acetate). Concentration of the desired fractions under reduced pressure provided the title compound as an off-white solid. ES/MS calcd. for C13H12BrF3NO+ 334.0. found m/z=334.1 (M+H)+.
Name
Intermediate 25
Quantity
10 mmol
Type
reactant
Reaction Step One
Quantity
100 mmol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
100 mmol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

A solution of N-(4-(5-chloropent-1-ynyl)phenyl)-2,2,2-trifluoroacetamide (10 mmol, prepared analogously to Intermediate 39, employing 5-chloropentyne in place of 5-hexyn-1-ol) in 3-pentanone (200 mL) was treated with lithium bromide (10 eq, 100 mmol). The mixture was heated to reflux for 16 hours, followed by concentration to dryness under reduced pressure. The residue was taken up in ethyl acetate and washed with water. The concentrated organic phase was taken up again in 3-pentanone (200 mL) and heated to reflux for four hours in the presence of lithium bromide (10 eq, 100 mmol). The mixture was concentrated to dryness under reduced pressure. The residue was partitioned between ethyl acetate and water. The organic phase was washed with saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, filtered, and concentrated to dryness under reduced pressure. The crude product was purified via automated flash silica gel chromatography, using a 40 g Silicycle SiliSep flash column (hexanes/ethyl acetate). Concentration of the desired fractions under reduced pressure provided the title compound as an off-white solid. ES/MS calcd. for C13H12BrF3NO+ 334.0. Found m/z=334.1 (M+H)+.
Name
N-(4-(5-chloropent-1-ynyl)phenyl)-2,2,2-trifluoroacetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Intermediate 39
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
100 mmol
Type
reactant
Reaction Step Three
Quantity
100 mmol
Type
reactant
Reaction Step Four
Quantity
200 mL
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.